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Efficacy Data Summary: First-Line Alectinib

Endpoint
ALEX Trial (Final OS Analysis [1]
[2])

Real-World Chinese Cohort (2022 Study [3])

Median PFS 34.8 months (vs. Crizotinib 10.9
months) [4]

2-year PFS rate: 81.1% (Median PFS not
reached)

Median OS 81.1 months (vs. Crizotinib 54.2
months) [2]

Data not mature (Study reported 2-year TTF rate
of 81.0%)

ORR
(Overall)

82.9% [4] 88.5%

ORR (CNS) Not explicitly stated 92.9% (in patients with measurable CNS
metastases)

Median DoR 42.3 months (vs. Crizotinib 11.1
months) [2]

Not reported

PFS: Progression-Free Survival; OS: Overall Survival; ORR: Objective Response Rate; CNS: Central

Nervous System; DoR: Duration of Response; TTF: Time-to-Treatment-Failure.
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Detailed Efficacy and Protocol Context

The data in the table is derived from specific study protocols and patient populations. Here is a deeper look

into the methodologies and key findings.

Pivotal Clinical Trial: The ALEX Study

The ALEX study (NCT02075840) was a global, randomized, open-label, Phase 3 trial that serves as the

cornerstone for Alectinib's first-line approval [4] [5].

Experimental Protocol: Treatment-naive patients with advanced ALK-positive NSCLC were

randomized 1:1 to receive either Alectinib 600 mg twice daily or Crizotinib 250 mg twice daily until
disease progression, unacceptable toxicity, or withdrawal [2]. Tumor assessments, including CNS

imaging, were performed every 8 weeks per RECIST 1.1 criteria [4].
Key Findings:

Superior Systemic Efficacy: With a median treatment duration of 28.1 months for Alectinib
versus 10.8 months for Crizotinib, the trial demonstrated a profound improvement in PFS and

OS, as shown in the table above [1] [2].
Robust CNS Protection: Alectinib significantly delayed CNS progression. In patients with

baseline CNS metastases, the median PFS was 27.7 months for Alectinib versus 7.4 months
for Crizotinib [4]. The final OS analysis showed a particularly strong benefit for patients with

CNS metastases who had received prior radiation (median OS: 92.0 months vs. 39.5 months)
[1] [2].

Tolerability: Despite longer treatment exposure, the incidence of grade 3-5 adverse events
was similar between arms (Alectinib 57.9% vs. Crizotinib 57.6%). The most common AEs

leading to dose reduction with Alectinib were increased blood bilirubin, and it had a lower rate
of gastrointestinal side effects compared to Crizotinib [1] [6].

Validation from Real-World Evidence

Real-world studies complement clinical trial data by reflecting effectiveness in broader, more diverse patient

populations.

2022 Chinese Multicenter Study [3]:
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Protocol: This study enrolled 110 Chinese patients with advanced ALK-positive NSCLC

receiving first-line Alectinib. Unlike the strict criteria of the ALEX trial, it included patients with
symptomatic or active CNS metastases and poorer performance status (26.4% had ECOG

≥2) [3].
Key Findings: The high ORR and CNS-ORR in this real-world setting confirm Alectinib's

potent efficacy in clinical practice. The study also identified that patients with shorter EML4-ALK
fusion variants, metastases in ≥3 organs, and less tumor shrinkage had poorer outcomes,

suggesting areas for more aggressive management [3].

Comparison with Sequential Therapy Approach

A key clinical question is whether starting with Crizotinib and switching to Alectinib upon progression

("sequential therapy") is as effective as using Alectinib first-line.

2024 Real-World Comparison [7]: A retrospective study of 311 patients compared first-line Alectinib
with sequential Crizotinib followed by Alectinib.

Findings: The study found that first-line Alectinib was associated with a lower risk of CNS
progression than the sequential approach. However, after statistical balancing of patient
characteristics, the two strategies showed similar Real-World PFS and Overall Survival [7].

Implication: This suggests that while upfront Alectinib provides better initial control of brain
metastases, the sequential approach remains a viable strategy, potentially due to the overall

potency of available ALK inhibitors post-progression.

Mechanism of Action and CNS Efficacy

Alectinib's superior performance, especially in the CNS, is rooted in its pharmacological properties. The

following diagram illustrates its key mechanistic advantages over first-generation inhibitors like Crizotinib.
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ALK Fusion Oncogene

Constitutive ALK
Tyrosine Kinase Signaling

Tumor Growth & Survival CNS Metastases

Crizotinib (1st-gen)
• Reversibly binds ALK
• Poor CNS penetration

  Inhibits

Alectinib (2nd-gen)
• Highly selective, potent ALK inhibitor

• High CNS penetration

  Potently Inhibits

Superior CNS Efficacy:
• Prevents new CNS lesions

• Controls existing metastases

  Effectively treats

Click to download full resolution via product page

The therapeutic landscape for ALK-positive NSCLC continues to evolve with the emergence of next-

generation options like Lorlatinib and Brigatinib. The choice between upfront Alectinib, other second-

generation agents, or a sequential strategy should be individualized, considering factors like the presence of

baseline CNS metastases, specific ALK fusion variants, and patient preference.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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